Cas no 6975-13-9 (Ethyl 3-methyl-4,4,4-trifluorobutyrate)

Ethyl 3-methyl-4,4,4-trifluorobutyrate is a fluorinated ester compound characterized by its trifluoromethyl group, which enhances its reactivity and stability in synthetic applications. This chemical is commonly utilized as an intermediate in pharmaceuticals, agrochemicals, and specialty materials due to its ability to introduce trifluoromethylated motifs, a key feature in many bioactive molecules. Its ethyl ester group provides favorable solubility in organic solvents, facilitating its use in various reaction conditions. The compound’s structural features, including the branched methyl group, contribute to its utility in stereoselective synthesis. It is typically handled under standard laboratory conditions, with attention to compatibility with strong bases or reducing agents.

Ethyl 3-methyl-4,4,4-trifluorobutyrate structure

6975-13-9 structure

Product Name:Ethyl 3-methyl-4,4,4-trifluorobutyrate

CAS No:6975-13-9

MF:C₇H₁₁F₃O₂

MW:184.156253099442

MDL:MFCD00040847

CID:974174

PubChem ID:228896

Update Time:2025-06-07

Ethyl 3-methyl-4,4,4-trifluorobutyrate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4,4,4-trifluoro-3-methylbutanoate
- (+/-)-ethyl 4,4,4-trifluoro-3-methylbutanoate
- AC1L5GKD
- CTK5H8252
- ethyl 3-(trifluoromethyl)butyrate
- ethyl 3-(trifluoromethyl)-butyrate
- ethyl 4,4,4-trifluoro-3-methyl-butanoate
- ETHYL-3-(TRIFLUOROMETHYL)BUTYRATE
- NSC22077
- PC3288B
- NSC 22077
- Ethyl 3-methyl-4,4,4-trifluorobutyrate
- Butanoic acid, 4,4,4-trifluoro-3-methyl-, ethyl ester
- ETHYL3-METHYL-4,4,4-TRIFLUOROBUTYRATE
- SRVTXLPAWBTQSA-UHFFFAOYSA-N
- 4468AF
- SBB090132
- Ethyl 3-met
- 6975-13-9
- MFCD00040847
- CS-0030985
- SCHEMBL197988
- DTXSID60281590
- Ethyl 3-methyl-4,4,4-trifluorobutanoate
- FT-0626002
- NSC-22077
- C13329
- CS-15691
- AKOS005259926
- 95853-67-1
- DS-001268
- MDL： MFCD00040847
- Inchi： 1S/C7H11F3O2/c1-3-12-6(11)4-5(2)7(8,9)10/h5H,3-4H2,1-2H3
- InChI Key： SRVTXLPAWBTQSA-UHFFFAOYSA-N
- SMILES： FC(C(C)CC(=O)OCC)(F)F

Computed Properties

Exact Mass: 184.07113
Monoisotopic Mass: 184.071
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 2.3

Experimental Properties

Density: 1.120±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 119.9±35.0 ºC (760 Torr),
Flash Point: 0.1±18.2 ºC,
Refractive Index: 1.36
Solubility: Slightly soluble (2.6 g/l) (25 º C),
PSA: 26.3
LogP: 2.13800

Ethyl 3-methyl-4,4,4-trifluorobutyrate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E926663-10mg	Ethyl 3-Methyl-4,4,4-trifluorobutyrate	6975-13-9		10mg	$ 50.00	2022-06-05
TRC	E926663-50mg	Ethyl 3-Methyl-4,4,4-trifluorobutyrate	6975-13-9		50mg	$ 65.00	2022-06-05
TRC	E926663-100mg	Ethyl 3-Methyl-4,4,4-trifluorobutyrate	6975-13-9		100mg	$ 80.00	2022-06-05
Fluorochem	001499-1g	Ethyl 3-methyl-4,4,4-trifluorobutyrate	6975-13-9	97%	1g	￡22.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	003396-5g	Ethyl 3-methyl-4,4,4-trifluorobutyrate	6975-13-9	97%	5g	1932CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	003396-1g	Ethyl 3-methyl-4,4,4-trifluorobutyrate	6975-13-9	97%	1g	389CNY	2021-05-08
Apollo Scientific	PC3288B-1g	Ethyl 3-methyl-4,4,4-trifluorobutanoate	6975-13-9	95%	1g	£73.00	2025-02-21
Apollo Scientific	PC3288B-5g	Ethyl 3-methyl-4,4,4-trifluorobutanoate	6975-13-9	95%	5g	£218.00	2025-02-21
abcr	AB112328-1 g	Ethyl 3-(trifluoromethyl)butyrate; 97%	6975-13-9		1g	€82.50	2022-06-12
abcr	AB112328-5 g	Ethyl 3-(trifluoromethyl)butyrate; 97%	6975-13-9		5g	€194.50	2022-06-12